Cas no 1417287-40-1 (tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate)

• Product Name: tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate
• CAS No: 1417287-40-1
• MF: C₉H₁₇NO₅S
• MW: 251.299981832504
• MDL: MFCD28502421
• CID: 3038733
• PubChem ID: 91800921
• Update Time: 2025-10-31

tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 4-ethyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate
• SCHEMBL16593875
• tert-Butyl (4R)-4-ethyl-2,2-dioxo-1,2$l^{6},3-oxathiazolidine-3-carboxylate
• MFCD28502421
• AKOS025396162
• CS-0053090
• (R)-tert-Butyl4-ethyl-1,2,3-oxathiazolidine-3-carboxylate2,2-dioxide
• tert-butyl (R)-4-ethyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide
• tert-butyl (4R)-4-ethyl-2,2-dioxo-1,2lambda6,3-oxathiazolidine-3-carboxylate
• tert-butyl (4R)-4-ethyl-2,2-dioxooxathiazolidine-3-carboxylate
• TERT-BUTYL (4R)-4-ETHYL-2,2-DIOXO-1,2??,3-OXATHIAZOLIDINE-3-CARBOXYLATE
• (r)-3-boc-4-ethyl-2,2-dioxo-[1,2,3]oxathiazolidine
• P15016
• 1417287-40-1
• AS-52387
• EN300-6748816
• 1,2,3-Oxathiazolidine-3-carboxylic acid, 4-ethyl-, 1,1-dimethylethyl ester, 2,2-dioxide, (4R)-
• 896-977-3
• SGC28740

• MDL： MFCD28502421
• Inchi： 1S/C9H17NO5S/c1-5-7-6-14-16(12,13)10(7)8(11)15-9(2,3)4/h7H,5-6H2,1-4H3/t7-/m1/s1
• InChI Key： RGMWNSRIFDGQIH-SSDOTTSWSA-N
• SMILES： S1(N(C(=O)OC(C)(C)C)[C@H](CC)CO1)(=O)=O

Computed Properties

• Exact Mass: 251.08274382g/mol
• Monoisotopic Mass: 251.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 310.1±25.0 °C at 760 mmHg
• Flash Point: 141.4±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate

tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS No. 1417287-40-1): A Comprehensive Overview

tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS No. 1417287-40-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique oxathiazolidine core and tert-butyl ester functionality, exhibits a range of properties that make it a valuable intermediate in the synthesis of bioactive molecules and drug candidates.

The oxathiazolidine scaffold is known for its ability to modulate biological activities, particularly in the context of enzyme inhibition and receptor binding. The presence of the tert-butyl ester group adds stability and solubility, making this compound an attractive candidate for various chemical transformations and biological evaluations. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer drugs.

In terms of chemical structure, tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate features a chiral center at the C-4 position, which is crucial for its biological activity. The (4R) configuration is essential for achieving optimal pharmacological effects, as enantiomeric purity can significantly influence the compound's interaction with biological targets. This chiral feature also presents challenges and opportunities in synthetic chemistry, as precise control over stereochemistry is required to produce the desired enantiomer.

The synthesis of tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate typically involves multi-step processes that include the formation of the oxathiazolidine ring and the introduction of the tert-butyl ester group. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound with high enantiomeric purity. Techniques such as organocatalysis and transition-metal catalysis have been particularly effective in achieving these goals.

One of the key applications of tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate is in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl ester group can be hydrolyzed under physiological conditions to release the active metabolite, which can then exert its therapeutic effects. This approach has been successfully applied in various drug delivery systems to improve drug stability, bioavailability, and target specificity.

Recent research has also explored the use of tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate as a building block for peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as enhanced stability and reduced immunogenicity. The oxathiazolidine core provides a rigid scaffold that can be functionalized with various side chains to create peptidomimetics with tailored biological activities.

In addition to its pharmaceutical applications, tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate has shown promise in other areas of chemical research. For instance, it has been used as a ligand in coordination chemistry to form complexes with metal ions. These complexes have potential applications in catalysis and materials science, where their unique electronic and structural properties can be exploited for various purposes.

The safety profile of tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate is an important consideration in its development and use. Extensive toxicological studies have been conducted to evaluate its potential risks and ensure its safe handling and application. These studies have generally shown that the compound is well-tolerated at relevant concentrations, although appropriate precautions should be taken during laboratory work to minimize exposure.

In conclusion, tert-butyl (4R)-4-ethyl-2,2-dioxo-oxathiazolidine-3-carboxylate (CAS No. 1417287-40-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile properties make it a valuable tool for developing novel therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new applications and optimizations for this compound, it is likely to play an increasingly important role in the future of drug discovery and development.